1-(1-benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride
Overview
Description
1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride is a chemical compound with potential applications in various scientific fields, including chemistry, biology, medicine, and industry. This compound features a benzothiophene core, which is a sulfur-containing heterocyclic aromatic organic compound, and an ethylamino group attached to a propanone structure.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(1-benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride typically involves multiple steps, starting with the preparation of benzothiophene derivatives. One common approach is the reaction of benzothiophene with appropriate reagents to introduce the ethylamino and propanone groups.
Industrial Production Methods: In an industrial setting, the compound is produced through large-scale chemical reactions, often involving continuous flow reactors to ensure consistent quality and yield. The process may include purification steps such as recrystallization or chromatography to obtain the final product in high purity.
Chemical Reactions Analysis
Types of Reactions: 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium ethoxide (NaOEt) or potassium tert-butoxide (KOtBu).
Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs, depending on the specific reagents and conditions used.
Scientific Research Applications
1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride has several scientific research applications:
Chemistry: It serves as a building block for the synthesis of more complex organic compounds.
Biology: The compound can be used in biological studies to investigate its interactions with various biomolecules.
Medicine: It has potential therapeutic applications, including the development of new drugs for treating diseases.
Industry: The compound is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which 1-(1-benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, leading to biological responses. The exact mechanism depends on the specific application and context in which the compound is used.
Comparison with Similar Compounds
1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride is unique due to its specific structural features and potential applications. Similar compounds include other benzothiophene derivatives and amino-substituted propanones. These compounds may have similar chemical properties but differ in their biological activities and applications.
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Properties
CAS No. |
2742659-47-6 |
|---|---|
Molecular Formula |
C13H16ClNOS |
Molecular Weight |
269.8 |
Purity |
95 |
Origin of Product |
United States |
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